Cas no 2229630-39-9 (2-(3-phenoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(3-phenoxyphenyl)prop-2-en-1-amine
• CAS No: 2229630-39-9
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 6243063
• PubChem ID: 70617676
• Update Time: 2025-10-30

2-(3-phenoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenoxyphenyl)prop-2-en-1-amine
• 2229630-39-9
• EN300-1863248
• SCHEMBL11594843

• Inchi： 1S/C15H15NO/c1-12(11-16)13-6-5-9-15(10-13)17-14-7-3-2-4-8-14/h2-10H,1,11,16H2
• InChI Key： GTOQFWVCVLJLSS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C(=C)CN

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-phenoxyphenyl)prop-2-en-1-amine

Research Brief on 2-(3-phenoxyphenyl)prop-2-en-1-amine (CAS: 2229630-39-9) in Chemical Biology and Pharmaceutical Applications

2-(3-phenoxyphenyl)prop-2-en-1-amine (CAS: 2229630-39-9) is a chemical compound of growing interest in the fields of chemical biology and pharmaceutical research. This compound, characterized by its phenoxyphenyl and prop-2-en-1-amine functional groups, has shown potential in various therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development.

The synthesis of 2-(3-phenoxyphenyl)prop-2-en-1-amine has been optimized to achieve high yields and purity, as reported in recent literature. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to streamline the production process. These methods not only improve efficiency but also reduce the environmental impact, aligning with the principles of green chemistry.

Pharmacological studies have revealed that 2-(3-phenoxyphenyl)prop-2-en-1-amine exhibits significant bioactivity, particularly in modulating neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest its potential as an antagonist or agonist for specific receptors, making it a valuable tool for studying neurological disorders. For instance, its interaction with serotonin and dopamine receptors has been investigated, with promising results indicating its applicability in treating depression and Parkinson's disease.

In addition to its neurological applications, 2-(3-phenoxyphenyl)prop-2-en-1-amine has shown antimicrobial properties. Recent screenings against a panel of bacterial and fungal strains demonstrated its efficacy in inhibiting the growth of resistant pathogens. This finding opens new avenues for developing novel antibiotics, especially in the face of increasing antimicrobial resistance.

The compound's mechanism of action is currently under rigorous investigation. Computational modeling and molecular docking studies have provided insights into its binding affinity and interaction with target proteins. These studies are complemented by structural-activity relationship (SAR) analyses, which aim to optimize the compound's efficacy and reduce potential side effects.

Despite its promising attributes, challenges remain in the clinical translation of 2-(3-phenoxyphenyl)prop-2-en-1-amine. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Researchers are also exploring formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic potential.

In conclusion, 2-(3-phenoxyphenyl)prop-2-en-1-amine (CAS: 2229630-39-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its multifaceted applications, from neurological disorders to antimicrobial therapy, highlight its potential as a lead compound for future drug development. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic benefits.